molecular formula C15H17N3O B8718735 2-Amino-1-(4-methoxy-2-methylphenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile

2-Amino-1-(4-methoxy-2-methylphenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile

Cat. No. B8718735
M. Wt: 255.31 g/mol
InChI Key: JVMWHHSTUAWKDM-UHFFFAOYSA-N
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Description

2-Amino-1-(4-methoxy-2-methylphenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile is a useful research compound. Its molecular formula is C15H17N3O and its molecular weight is 255.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-1-(4-methoxy-2-methylphenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-1-(4-methoxy-2-methylphenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Amino-1-(4-methoxy-2-methylphenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile

Molecular Formula

C15H17N3O

Molecular Weight

255.31 g/mol

IUPAC Name

2-amino-1-(4-methoxy-2-methylphenyl)-4,5-dimethylpyrrole-3-carbonitrile

InChI

InChI=1S/C15H17N3O/c1-9-7-12(19-4)5-6-14(9)18-11(3)10(2)13(8-16)15(18)17/h5-7H,17H2,1-4H3

InChI Key

JVMWHHSTUAWKDM-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)OC)N2C(=C(C(=C2N)C#N)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-methyl-4-methoxyaniline (10 g) in toluene (120 ml), acetoin and p-toluenesulfonic acid hydrate (44 mg) were added. The mixture was refluxed with heating for 2 hours. After the reaction mixture was cooled to room temperature, malononitrile (4.6 ml) was added to the reaction mixture, and it was refluxed with heating for 12 hours. The cooled reaction mixture was concentrated. The residue was diluted with ether, and filtered to give the title compound (5.73 g) having the following physical data
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
44 mg
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
4.6 mL
Type
reactant
Reaction Step Two

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